Cas no 58377-72-3 (bis(2,5-dimethylphenyl) chlorophosphate)

• Product Name: bis(2,5-dimethylphenyl) chlorophosphate
• CAS No: 58377-72-3
• MF: C₁₆H₁₈ClO₃P
• MW: 324.739084720612
• CID: 1610138
• PubChem ID: 6453610
• Update Time: 2025-04-21

bis(2,5-dimethylphenyl) chlorophosphate Chemical and Physical Properties

Names and Identifiers

• bis(2,5-dimethylphenyl) chlorophosphate
• Bis(2,5-dimethylphenyl) phosphorochloridate
• phosphorochloridic acid, bis(2,5-dimethylphenyl) ester
• 2-[chloro-(2,5-dimethylphenoxy)phosphoryl]oxy-1,4-dimethylbenzene
• Chloridophosphoric acid bis(2,5-dimethylphenyl) ester
• 58377-72-3
• DTXSID1069249
• RGARJWLLEMKZPT-UHFFFAOYSA-N

• Inchi： 1S/C16H18ClO3P/c1-11-5-7-13(3)15(9-11)19-21(17,18)20-16-10-12(2)6-8-14(16)4/h5-10H,1-4H3
• InChI Key： RGARJWLLEMKZPT-UHFFFAOYSA-N
• SMILES： ClP(=O)(OC1C=C(C)C=CC=1C)OC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 324.06834
• Monoisotopic Mass: 324.0682091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds